Cas no 22950-23-8 (1-Naphthalenamine,N-2-propen-1-yl-)

1-Naphthalenamine,N-2-propen-1-yl- structure
22950-23-8 structure
Product Name:1-Naphthalenamine,N-2-propen-1-yl-
CAS No:22950-23-8
MF:C13H13N
MW:183.249023199081
CID:286025
PubChem ID:346808
Update Time:2025-04-19

1-Naphthalenamine,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenamine,N-2-propen-1-yl-
    • AC1L85TY
    • Allyl-[1]naphthyl-amin
    • allyl-[1]naphthyl-amine
    • Allyl-< 1> -naphthyl-amin
    • N-(2-propenyl)-1-naphthylamine
    • N-Allyl-1-naphthylamin
    • N-allyl-1-naphthylamine
    • NSC405132
    • SureCN896623
    • DTXSID00323903
    • 22950-23-8
    • AKOS011421689
    • SCHEMBL896623
    • NSC-405132
    • Inchi: 1S/C13H13N/c1-2-10-14-13-9-5-7-11-6-3-4-8-12(11)13/h2-9,14H,1,10H2
    • InChI Key: QEICZKYUGPYBEM-UHFFFAOYSA-N
    • SMILES: N(CC=C)C1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 183.10489
  • Monoisotopic Mass: 183.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 323°C at 760 mmHg
  • Flash Point: 158.3°C
  • Refractive Index: 1.653
  • PSA: 12.03
  • LogP: 3.51070
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